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Compound of Interest

Compound Name:
5-Chloro-2-(trifluoromethyl)benzyl

bromide

Cat. No.: B1303404 Get Quote

An In-depth Technical Guide to 5-Chloro-2-(trifluoromethyl)benzyl bromide (CAS 261766-

24-0)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, safety information, and handling procedures for 5-Chloro-2-
(trifluoromethyl)benzyl bromide. This compound is a key intermediate in organic synthesis,

particularly for the introduction of the 5-chloro-2-(trifluoromethyl)benzyl moiety in the

development of new chemical entities.

Physicochemical Properties
The fundamental physical and chemical characteristics of 5-Chloro-2-(trifluoromethyl)benzyl
bromide are summarized below. These properties are essential for its use in designing

synthetic routes and for ensuring appropriate handling and storage conditions. Data has been

compiled from various chemical suppliers and safety data sheets.
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Property Value Citations

CAS Number 261763-24-0 [1][2][3]

Molecular Formula C₈H₅BrClF₃ [2][4][5]

Molecular Weight 273.48 g/mol [5][6]

IUPAC Name
2-(bromomethyl)-4-chloro-1-

(trifluoromethyl)benzene
[1]

Synonyms

alpha-Bromo-2-

(trifluoromethyl)-5-

chlorotoluene

[1]

Appearance
Liquid; Colorless to light yellow

liquid
[1][4][7]

Boiling Point 224 °C [6][8]

Density 1.663 g/cm³ [6][7]

Refractive Index 1.518 [7][8]

Flash Point 89 °C / 119 °C [7][8]

Purity ≥98% [1]

Storage Temperature

Ambient Temperature; 2-8°C

recommended by some

suppliers

[1][7]

InChI Key
OUNFGTVHRCWPKY-

UHFFFAOYSA-N
[1]

Safety and Hazard Information
5-Chloro-2-(trifluoromethyl)benzyl bromide is classified as a hazardous substance. It is

corrosive and a lachrymator.[5] Strict adherence to safety protocols is mandatory when

handling this chemical.
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Hazard Category GHS Classification Citations

Pictograms
GHS05 (Corrosion), GHS07

(Exclamation Mark)
[1][4]

Signal Word Danger [1][4]

Hazard Statements

H314: Causes severe skin

burns and eye damage. H318:

Causes serious eye damage.

H335: May cause respiratory

irritation.

[4][9][10]

Precautionary Statements

P260: Do not breathe fumes,

mist, spray, vapors. P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P330+P331: IF

SWALLOWED: Rinse mouth.

Do NOT induce vomiting.

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water

or shower. P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P310:

Immediately call a POISON

CENTER or doctor/physician.

[4][5]

Incompatibilities
Strong oxidizing agents, strong

bases, strong acids.
[4][11]

Hazardous Decomposition Emits toxic fumes under fire

conditions, including carbon

oxides, hydrogen bromide,

[4][10]
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hydrogen chloride, and

hydrogen fluoride.

Experimental Protocols and Applications
While 5-Chloro-2-(trifluoromethyl)benzyl bromide is a valuable reagent, specific, detailed

experimental protocols for its direct synthesis or use were not available in the reviewed

literature. It is typically used as an alkylating agent in organic synthesis. For instance, a general

procedure for a related reaction, the conversion of benzyl thioethers to sulfonyl fluorides,

involves dissolving the benzyl sulfide in a solvent mixture, adding an acid and a reagent like

TCCA, followed by quenching and extraction.[12] This highlights its role as a building block for

more complex molecules. The synthesis of its corresponding aldehyde, 5-chloro-2-

trifluoromethylbenzaldehyde, has been described starting from the alcohol analogue using

pyridinium chlorochromate (PCC) as an oxidizing agent.[13]

Logical Workflow for Safe Handling
Given the hazardous nature of this compound, a systematic workflow for its safe handling and

in case of accidental exposure is critical. The following diagram outlines the necessary steps

from preparation to emergency response.
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Preparation & Handling Accidental Exposure Response

Immediate Action

1. Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

2. Handle in a Ventilated Fume Hood

3. Store in a Tightly Closed Container
(Cool, Dry Place)

Exposure Event Occurs

Inhalation:
Move to Fresh Air.

Provide Artificial Respiration if Needed.

Inhalation

Skin Contact:
Immediately Remove Contaminated Clothing.

Wash with Plenty of Water for 15 min.

Skin

Eye Contact:
Rinse with Water for 15 min.

Remove Contact Lenses.

Eyes

Ingestion:
Rinse Mouth.

Do NOT Induce Vomiting.

Ingestion

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Emergency Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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